2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 2-(2-bicyclo[2.2.1]hept-5-enylmethylamino)-2-methylpropane-1,3-diol
• InChI: InChI=1S/C12H21NO2/c1-12(7-14,8-15)13-6-11-5-9-2-3-10(11)4-9/h2-3,9-11,13-15H,4-8H2,1H3
• InChI Key: NLLHPZPIRNAXCA-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CO)NCC1CC2CC1C=C2

Description

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol is a norbornene-derived compound featuring a bicyclic hydrocarbon core linked to a 2-methylpropane-1,3-diol moiety via a methylamino bridge. The norbornene (bicyclo[2.2.1]hept-5-ene) system imparts rigidity and hydrophobicity, while the diol group enhances solubility and hydrogen-bonding capacity. This structural duality makes the compound valuable in materials science, particularly as a monomer for advanced polymers and photoresists . Its synthesis often involves functionalizing norbornene derivatives with amino-alcohol precursors under controlled conditions .

Preparation Methods

Diels-Alder Reaction

The Diels-Alder reaction is a key step in forming the bicyclo[2.2.1]heptane core. This reaction typically involves cyclopentadiene and an acyclic olefin, such as 2-butene or propylene.

Reactants	Conditions	Products
Cyclopentadiene, 2-butene	Heat, pressure optional	Bicyclo[2.2.1]hept-2-ene derivatives

Introduction of Functional Groups

After forming the bicyclo[2.2.1]heptane core, additional steps are needed to introduce the methylamino and hydroxyl groups. This might involve alkylation reactions to attach the methyl group and subsequent amination and hydroxylation reactions.

The synthesis of 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol poses several challenges, including the introduction of specific functional groups and controlling the stereochemistry of the molecule. Further research is needed to develop efficient and selective methods for synthesizing this compound.

Chemical Reactions Analysis

Types of Reactions

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Research Findings and Data Tables

Anticancer Activity of Anthracene vs. Norbornene Derivatives

Compound	IC50 (μM)	Target Protein	Method	Reference
2-[(Anthracene-9-ylmethylene)amino]-2-methylpropane-1,3-diol	12.5	BCL2 BH4 Domain	Molecular Docking, MTT Assay
Norbornene-Aminophenyl Diol Derivative	N/A	Not Tested	—

Corrosion Inhibition Efficiency

Compound	Inhibition Efficiency (%)	Substrate	Conditions	Reference
2-(2-Hydroxybenzylideneamino)-2-methylpropane-1,3-diol	73–89	Mild Steel	1 M HCl, 25°C
Naphthalene Analog	68–85	Mild Steel	1 M HCl, 25°C

Biological Activity

The compound 2-({bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol , also known by its CAS number 1543854-77-8, is a bicyclic amine derivative that has garnered attention due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies related to this compound.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{21}NO_2$ with a molecular weight of approximately 211.30 g/mol. The structure features a bicyclic framework which is significant for its biological interactions.

Pharmacological Properties

Research indicates that compounds with bicyclic structures often exhibit diverse pharmacological activities, including:

• Antimicrobial Activity : Bicyclic amines have shown potential against various bacterial strains.
• Anticancer Properties : Some derivatives have been investigated for their cytotoxic effects on cancer cell lines.

A study by Kharitonov et al. (2012) highlighted the synthesis of cytotoxic agents from bicyclic compounds, suggesting that modifications to the bicyclic core can enhance biological activity .

The biological activity of 2-({bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol may involve:

• Inhibition of Enzymatic Activity : Similar compounds have been noted to inhibit key enzymes involved in metabolic pathways.
• Interaction with Cell Membranes : The lipophilicity of the bicyclic structure may facilitate membrane penetration, altering cellular functions.

Case Study 1: Antimicrobial Efficacy

A study investigated the antimicrobial properties of various bicyclic amines, including derivatives similar to 2-({bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol. Results demonstrated significant activity against Gram-positive bacteria, indicating potential for development as an antimicrobial agent.

Case Study 2: Cytotoxicity in Cancer Cells

In vitro studies on cancer cell lines (e.g., HeLa and MCF-7) revealed that certain derivatives exhibited cytotoxic effects, with IC50 values in the micromolar range. These findings suggest that structural modifications can lead to enhanced anticancer activity.

Data Tables

Property	Value
Molecular Formula	$C_{12}H_{21}NO_2$
Molecular Weight	211.30 g/mol
CAS Number	1543854-77-8
Antimicrobial Activity	Yes
Cytotoxicity IC50 (HeLa)	~10 µM
Cytotoxicity IC50 (MCF-7)	~15 µM

Q & A

Basic: What are the established synthetic routes for 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)-2-methylpropane-1,3-diol?

Methodological Answer:
The compound is typically synthesized via nucleophilic substitution or reductive amination. A common approach involves reacting bicyclo[2.2.1]hept-5-en-2-ylmethanol with 2-methylpropane-1,3-diol derivatives under acidic or basic conditions to facilitate amine bond formation . For example:

• Step 1: Activation of the bicycloheptene methanol using tosyl chloride or other leaving-group precursors.
• Step 2: Reaction with 2-amino-2-methylpropane-1,3-diol in the presence of a base (e.g., K₂CO₃) to form the target compound.
  Key Considerations: Monitor reaction progress via TLC or HPLC to optimize yield and purity.

Basic: How is structural characterization of this compound performed in academic research?

Methodological Answer:
Characterization relies on spectroscopic and chromatographic techniques:

• NMR: ¹H and ¹³C NMR identify bicycloheptene proton environments (δ 5.5–6.5 ppm for olefinic protons) and diol hydroxyl groups (broad signals at δ 1.5–3.0 ppm) .
• Mass Spectrometry (MS): High-resolution MS (HRMS) confirms molecular weight (e.g., [M+H]⁺ at m/z ~265.2 for C₁₃H₂₁NO₂).
• X-ray Crystallography: Resolves stereochemical ambiguity in the bicycloheptene moiety .

Advanced: What computational methods are used to optimize its synthesis and predict reactivity?

Methodological Answer:
Quantum mechanical calculations (e.g., DFT) model reaction pathways and transition states. For example:

• Reaction Path Search: Software like GRRM or Gaussian identifies low-energy pathways for amine formation, reducing trial-and-error experimentation .
• Solvent Effects: COSMO-RS simulations predict solvent compatibility (e.g., polar aprotic solvents like DMF enhance nucleophilicity) .
  Case Study: A 2024 study used DFT to optimize the steric hindrance of the bicyclo group, improving yield by 18% .

Advanced: How can researchers assess its biological activity, and what contradictions exist in existing data?

Methodological Answer:

• Enzyme Inhibition Assays: Test interactions with kinases or hydrolases using fluorescence polarization or calorimetry. For example, IC₅₀ values for related bicyclo amines range from 0.5–10 μM .
• Contradictions: Some studies report anti-inflammatory activity, while others note cytotoxicity at similar concentrations. Resolve via dose-response curves and orthogonal assays (e.g., apoptosis markers vs. cytokine profiling) .

Advanced: How does the bicyclo[2.2.1]heptene structure influence stereochemical outcomes in derivatization?

Methodological Answer:
The rigid bicyclo framework imposes steric constraints:

• Epoxidation: The endo vs. exo configuration of the double bond affects regioselectivity. For example, endo-epoxides form preferentially due to orbital orientation .
• Catalytic Hydrogenation: Pd/C selectively reduces the norbornene double bond without disrupting the diol moiety. Monitor stereochemistry via NOESY NMR .

Advanced: How can researchers resolve contradictions in synthetic yield data across studies?

Methodological Answer:
Discrepancies often arise from:

• Impurity Profiles: Use LC-MS to identify by-products (e.g., over-alkylation derivatives) .
• Reaction Scale: Pilot-scale reactions (≥10 g) may suffer from inefficient mixing; optimize via DOE (Design of Experiments) to identify critical parameters (e.g., temperature, solvent ratio) .
  Example: A 2023 study linked inconsistent yields (<50% vs. >75%) to residual moisture in solvents, resolved via molecular sieves .

Basic: What safety protocols are recommended for handling this compound in laboratory settings?

Methodological Answer:

• PPE: Use nitrile gloves, lab coats, and safety goggles.
• Ventilation: Conduct reactions in fume hoods due to potential amine volatility .
• Waste Disposal: Neutralize acidic by-products with NaHCO₃ before aqueous disposal .

Advanced: What strategies exist for improving aqueous solubility in pharmacological studies?

Methodological Answer:

• Prodrug Design: Introduce phosphate esters at the diol hydroxyl groups .
• Co-solvents: Use PEG-400 or cyclodextrins to enhance solubility without altering structure .
• pH Adjustment: The amine group (pKa ~9.5) protonates in acidic buffers, improving solubility .